Cas no 98184-58-8 (2-(3-Methanesulfonylpropyl)isoindole-1,3-dione)

2-(3-Methanesulfonylpropyl)isoindole-1,3-dione is a specialized organic compound featuring an isoindole-1,3-dione (phthalimide) core functionalized with a methanesulfonylpropyl side chain. This structure imparts unique reactivity, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The methanesulfonyl group enhances electrophilicity, facilitating nucleophilic substitution reactions, while the phthalimide moiety offers stability and versatility in further derivatization. Its well-defined molecular architecture ensures consistent performance in multi-step synthetic routes. The compound is particularly useful in the development of biologically active molecules, where controlled functionalization is critical. High purity and structural precision make it a reliable choice for research and industrial applications requiring tailored organic building blocks.
2-(3-Methanesulfonylpropyl)isoindole-1,3-dione structure
98184-58-8 structure
Product Name:2-(3-Methanesulfonylpropyl)isoindole-1,3-dione
CAS No:98184-58-8
MF:C12H13NO4S
MW:267.30092215538
CID:4663179
Update Time:2025-05-20

2-(3-Methanesulfonylpropyl)isoindole-1,3-dione Chemical and Physical Properties

Names and Identifiers

    • 2-(3-(Methylsulfonyl)propyl)isoindoline-1,3-dione
    • 2-(3-METHANESULFONYLPROPYL)ISOINDOLE-1,3-DIONE
    • YDA18458
    • SB64293
    • 2-(3-methylsulfonylpropyl)isoindole-1,3-dione
    • 2-(3-methanesulfonyl-propyl)-isoindole-1,3-dione
    • 2-(3-Methanesulfonylpropyl)isoindole-1,3-dione
    • Inchi: 1S/C12H13NO4S/c1-18(16,17)8-4-7-13-11(14)9-5-2-3-6-10(9)12(13)15/h2-3,5-6H,4,7-8H2,1H3
    • InChI Key: CSIJUHOYVCEFIE-UHFFFAOYSA-N
    • SMILES: S(C)(CCCN1C(C2C=CC=CC=2C1=O)=O)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 427
  • XLogP3: 1.2
  • Topological Polar Surface Area: 79.9

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Additional information on 2-(3-Methanesulfonylpropyl)isoindole-1,3-dione

Comprehensive Overview of 2-(3-Methanesulfonylpropyl)isoindole-1,3-dione (CAS No. 98184-58-8)

2-(3-Methanesulfonylpropyl)isoindole-1,3-dione, with the CAS number 98184-58-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, often referred to by its systematic name or abbreviated as MSPI, belongs to the class of isoindole derivatives, which are known for their versatile applications in medicinal chemistry and material science. The presence of a methanesulfonyl group in its structure enhances its reactivity, making it a valuable intermediate in synthetic pathways.

In recent years, the demand for isoindole-1,3-dione derivatives has surged due to their potential in drug discovery and development. Researchers are particularly interested in compounds like 2-(3-Methanesulfonylpropyl)isoindole-1,3-dione for their ability to modulate biological pathways. For instance, studies have explored its role as a kinase inhibitor, a hot topic in oncology research. Kinase inhibitors are pivotal in targeted cancer therapies, and the unique structure of this compound offers promising avenues for further exploration.

Another area where CAS No. 98184-58-8 has shown promise is in the development of agrochemicals. With the global push towards sustainable farming practices, the search for novel pesticide intermediates has intensified. The methanesulfonyl moiety in this compound provides a reactive site that can be tailored to enhance herbicidal or fungicidal activity. This aligns with the growing trend of green chemistry, where researchers aim to design eco-friendly alternatives to traditional agrochemicals.

The synthesis of 2-(3-Methanesulfonylpropyl)isoindole-1,3-dione typically involves multi-step organic reactions, including N-alkylation and sulfonylation. These processes are well-documented in peer-reviewed journals, making this compound accessible to synthetic chemists. Its molecular weight and solubility properties are also well-characterized, facilitating its use in various experimental setups. For those wondering, "What is the boiling point of 98184-58-8?" or "How to store MSPI safely?", technical datasheets provide detailed answers, emphasizing the importance of proper handling in laboratory settings.

From an industrial perspective, CAS No. 98184-58-8 is often sourced as a high-purity reagent for research and development. Suppliers frequently highlight its low impurity profile, which is critical for reproducibility in experiments. This is particularly relevant given the increasing scrutiny on research reproducibility in scientific communities. Additionally, the compound's stability under controlled conditions makes it a reliable choice for long-term studies.

In the context of AI-driven drug discovery, compounds like 2-(3-Methanesulfonylpropyl)isoindole-1,3-dione are being screened virtually to predict their bioactivity. This approach, which combines computational chemistry and machine learning, is revolutionizing how new drugs are identified. Searches for "AI in chemical research" or "virtual screening of isoindole derivatives" reflect the growing interest in this intersection of technology and chemistry.

Lastly, the environmental impact of chemical compounds is a pressing concern. While 98184-58-8 is not classified as hazardous, its degradation products and ecotoxicity profile are subjects of ongoing research. This aligns with the broader movement towards sustainable chemistry, where the lifecycle of every chemical is scrutinized for environmental safety. Questions like "Is MSPI biodegradable?" or "What are the green alternatives to sulfonyl-containing compounds?" are increasingly common in academic and industrial forums.

In summary, 2-(3-Methanesulfonylpropyl)isoindole-1,3-dione (CAS No. 98184-58-8) is a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and materials science. Its unique structural features and reactivity make it a valuable tool for researchers tackling some of today's most pressing scientific challenges. As the fields of drug discovery and sustainable chemistry evolve, this compound is likely to remain a focal point of innovation.

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